Cas no 1804268-53-8 (4-Chloro-5-difluoromethyl-1H-benzimidazole)

• Product Name: 4-Chloro-5-difluoromethyl-1H-benzimidazole
• CAS No: 1804268-53-8
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4825694
• Update Time: 2025-06-07

4-Chloro-5-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5ClF2N2/c9-6-4(8(10)11)1-2-5-7(6)13-3-12-5/h1-3,8H,(H,12,13)
• InChI Key： OAVKBZDQLXITTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 4-Chloro-5-difluoromethyl-1H-benzimidazole

Introduction to 4-Chloro-5-difluoromethyl-1H-benzimidazole (CAS No. 1804268-53-8)

4-Chloro-5-difluoromethyl-1H-benzimidazole, identified by the chemical compound code CAS No. 1804268-53-8, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both chloro and difluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a versatile scaffold for synthesizing novel bioactive molecules.

The benzimidazole core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting pharmacological properties ranging from antiviral to anticancer effects. The specific substitution pattern in 4-Chloro-5-difluoromethyl-1H-benzimidazole enhances its potential as a lead compound for further derivatization and optimization. The chloro group at the 4-position provides a site for nucleophilic substitution reactions, while the difluoromethyl group at the 5-position contributes to metabolic stability and lipophilicity, key factors in drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 4-Chloro-5-difluoromethyl-1H-benzimidazole as a starting point for drug discovery. Its molecular structure allows for interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. Studies have demonstrated that benzimidazole derivatives can modulate pathways involving protein-protein interactions, making them attractive candidates for therapeutic intervention.

In the realm of oncology, benzimidazole-based compounds have shown promise in inhibiting kinases and other enzymes overexpressed in tumor cells. The electron-withdrawing nature of the chloro and difluoromethyl groups enhances the compound's binding affinity to its target proteins. Additionally, the benzimidazole ring can adopt multiple conformations, enabling it to fit into binding pockets of macromolecules with high specificity. This conformational flexibility is crucial for designing molecules with improved pharmacokinetic profiles.

Recent publications highlight the synthesis and biological evaluation of 4-Chloro-5-difluoromethyl-1H-benzimidazole derivatives targeting Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways. Modified versions of this scaffold have exhibited potent inhibitory activity against BTK, suggesting their potential use in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL). The ability to fine-tune the substituents on the benzimidazole ring allows researchers to optimize potency, selectivity, and pharmacokinetic properties.

The impact of fluorine atoms on drug design cannot be overstated. The introduction of fluorine at the 5-position of 4-Chloro-5-difluoromethyl-1H-benzimidazole not only improves metabolic stability but also enhances binding interactions through dipole interactions and hydrophobic effects. Fluorinated aromatic compounds are well-documented for their ability to prolong half-life and reduce susceptibility to degradation by enzymes such as cytochrome P450. This makes 4-Chloro-5-difluoromethyl-1H-benzimidazole an invaluable building block for developing next-generation therapeutics.

The synthesis of 4-Chloro-5-difluoromethyl-1H-benzimidazole involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Traditional methods include condensation reactions between appropriately substituted o-halobenzamides with formamidine acetate or urea derivatives under acidic conditions. Modern approaches leverage transition-metal catalysis to achieve regioselective functionalization, reducing reaction times and improving yields. Advances in green chemistry principles have also led to more sustainable synthetic routes, minimizing waste generation and hazardous byproducts.

The pharmaceutical industry continually seeks innovative ways to leverage natural product-inspired scaffolds like benzimidazoles. By incorporating elements such as halogens and fluorine substituents, chemists can mimic the bioactivity observed in natural products while enhancing synthetic accessibility. 4-Chloro-5-difluoromethyl-1H-benzimidazole exemplifies this trend, offering a balance between structural complexity and biological efficacy. Its role as a precursor in medicinal chemistry underscores its importance in ongoing drug discovery efforts.

As computational methods evolve, virtual screening techniques are increasingly employed to identify promising candidates like 4-Chloro-5-difluoromethyl-1H-benzimidazole from large chemical libraries. Machine learning algorithms can predict binding affinities and ADME (Absorption, Distribution, Metabolism, Excretion) properties with remarkable accuracy, expediting the hit-to Lead process. These computational tools complement traditional experimental approaches by providing rapid assessments of molecular viability before costly wet-lab synthesis.

The future directions for research involving 4-Chloro-5-difluoromethyl-1H-benzimbidazole are multifaceted. Exploration into its role as an intermediate for more complex scaffolds remains an active area of investigation. Additionally, investigating its potential applications beyond oncology—such as antimicrobial or anti-inflammatory uses—could unlock new therapeutic opportunities. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice.

In conclusion,4-Chloro-5-difluoromethyl-1H-benzimidazole (CAS No. 1804268-53-8) stands as a testament to the power of heterocyclic chemistry in addressing unmet medical needs. Its unique structural features make it a valuable asset in drug discovery pipelines, offering multiple avenues for further development. As research progresses, this compound will likely continue to play a pivotal role in shaping next-generation pharmaceuticals designed to combat complex diseases.